Cas no 110952-70-0 ((Rac)-Cotinine-d)

(Rac)-Cotinine-d structure
(Rac)-Cotinine-d structure
Product name:(Rac)-Cotinine-d
CAS No:110952-70-0
MF:C10H12N2O
MW:179.233567237854
CID:129030
PubChem ID:24872442

(Rac)-Cotinine-d Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinone,1-(methyl-d3)-5-(3-pyridinyl)- (9CI)
    • Cotinine-Methyl-D3
    • (+/-)-Cotinine-d3 (N-methyl-d3)
    • (±)-Cotinine-d3 solution
    • rac Cotinine-d3
    • rac Cotinine-d3 see C725005
    • rac-Cotinine-d3
    • rac-Cotinine-d3
    • 1-(Methyl-d3)-5-(3-pyridinyl)-2-pyrrolidinone
    • (+/-)-Cotinine-d3 solution
    • Deuterated (±)-cotinine solution
    • (±)-Cotinine-d
    • (+/-)-COTININE-D3
    • COTININE-D3 (N-METHYL-D3)
    • (±)-cotinine-d3(methyl-d3)
    • rac Cotinine-d3 see C725005
    • DL-COTININE-D3 (N-METHYL-D3)
    • COTININE-METHYL-D3, 99 ATOM % D
    • rac-Cotinine-d3 (1.0 Mg/ML in Methanol)
    • (Rac)-Cotinine-d
    • DTXSID201339943
    • Discontinued, see C725005
    • HY-B1178S
    • rac-Cotinine-D3 0.1 mg/ml in Methanol
    • D98963
    • 66269-66-7
    • (+/-)-Cotinine-(methyl-d3), 99 atom % D
    • 5-pyridin-3-yl-1-(trideuteriomethyl)pyrrolidin-2-one
    • 1-(?H?)methyl-5-(pyridin-3-yl)pyrrolidin-2-one
    • UIKROCXWUNQSPJ-FIBGUPNXSA-N
    • CS-0226200
    • 110952-70-0
    • Cotinine-d3
    • J-002491
    • 1-Methyl-d3-5-(3-pyridyl)pyrrolidin-2-one
    • (+/-)-Cotinine-(methyl-d3)
    • rac-Cotinine-d3 (0.1 mg/mL in Methanol)
    • 2-Pyrrolidinone, 1-(methyl-d3)-5-(3-pyridinyl)-
    • (Rac)-Cotinine-d3
    • rac-Cotinine-D3; 1-(Methyl-d3)-5-(3-pyridinyl)-2-pyrrolidinone; (+/-)-1-(Methyl-d3)-5-(3-pyridinyl)-2-pyrrolidinone
    • rac-Cotinine-D3 1.0 mg/ml in Methanol
    • MDL: MFCD00083283
    • Inchi: InChI=1S/C10H12N2O/c1-12-9(4-5-10(12)13)8-3-2-6-11-7-8/h2-3,6-7,9H,4-5H2,1H3/i1D3
    • InChI Key: UIKROCXWUNQSPJ-FIBGUPNXSA-N
    • SMILES: C([2H])([2H])([2H])N1C(CCC1=O)C2=CN=CC=C2

Computed Properties

  • Exact Mass: 179.11400
  • Monoisotopic Mass: 179.113793248g/mol
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • Topological Polar Surface Area: 33.2Ų
  • XLogP3: nothing

Experimental Properties

  • Color/Form: solid
  • Density: 1.166
  • Melting Point: 40-42 °C (lit.)
  • Boiling Point: 250 °C/150 mmHg(lit.)
  • Flash Point: Fahrenheit: 48.2 ° f
    Celsius: 9 ° c
  • Refractive Index: 1.555
  • Stability/Shelf Life: Moisture, Temperature Sensitive - Seal Tightly, Store in Freezer, Hygroscopic
  • PSA: 33.20000
  • LogP: 1.31280
  • Solubility: Not determined
  • Color/Form: 100 μg/mL in methanol

(Rac)-Cotinine-d Security Information

(Rac)-Cotinine-d Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
C725005-25mg
rac-Cotinine-d3
110952-70-0
25mg
$2142.00 2023-05-18
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
488976-100MG
(Rac)-Cotinine-d
110952-70-0
100mg
¥3190.63 2023-12-05
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
C-035-1ML
(Rac)-Cotinine-d
110952-70-0
1ml
¥2114.83 2023-05-01
SHENG KE LU SI SHENG WU JI SHU
sc-212727-100 mg
rac Cotinine-d3,
110952-70-0
100MG
¥3,189.00 2023-07-11
MedChemExpress
HY-B1178S-1mg
(Rac)-Cotinine-d
110952-70-0 99.00%
1mg
¥960 2024-07-20
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
C-035-1ML
110952-70-0
1ML
¥2114.83 2023-01-17
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
C-017-1ML
(Rac)-Cotinine-d
110952-70-0
1ml
¥540.12 2023-05-01
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
C-017-1ML
110952-70-0
1ML
¥540.12 2023-01-17
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
C-017-1ML
(Rac)-Cotinine-d
110952-70-0 100 μg/mL in methanol, ampule of 1 mL, certified reference material, Cerilliant
1ML
440.99 2021-05-13
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
C-035-1ML
(Rac)-Cotinine-d
110952-70-0 1.0 mg/mL in methanol, ampule of 1 mL, certified reference material, Cerilliant
1ML
1726.74 2021-05-13

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